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Introduction

Friulimicin D is a member of the friulimicin family of lipopeptide antibiotics produced by
Actinoplanes friuliensis.[1][2] These antibiotics exhibit potent activity against a range of Gram-
positive bacteria, including multidrug-resistant strains. The primary mechanism of action of
friulimicins involves the disruption of bacterial cell wall biosynthesis.[3][4][5] This is achieved
through a specific, calcium-dependent interaction with bactoprenol phosphate (C55-P), a
crucial lipid carrier molecule.[3][5][6][7]

Bactoprenol phosphate is responsible for transporting peptidoglycan precursors across the
bacterial cell membrane, a vital step in the construction of the cell wall.[8][9][10][11][12] By
forming a stable complex with bactoprenol phosphate, Friulimicin D effectively sequesters this
carrier, halting the peptidoglycan synthesis cycle and ultimately leading to bacterial cell death.
[3][4][5] Understanding the intricacies of this interaction is paramount for the development of
new and effective antibiotics that can combat the growing threat of antimicrobial resistance.

This application note provides detailed protocols for studying the interaction between
Friulimicin D and bactoprenol phosphate, enabling researchers to characterize the binding
affinity, inhibitory activity, and specificity of this promising antibiotic.

Signaling Pathway and Experimental Workflow
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The interaction of Friulimicin D with bactoprenol phosphate disrupts the bacterial cell wall
synthesis pathway. The following diagram illustrates this mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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